Cas no 55164-63-1 ( )

• Product Name: &nbsp
• CAS No: 55164-63-1
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 943454
• PubChem ID: 333385
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC334070
• 55164-63-1
• NSC-334070
• DTXSID70318700
•  

• Inchi： 1S/C15H16O4/c1-6(2)9-7-3-4-8(9)11-10(7)12(17)14-15(5-16,19-14)13(11)18/h3-4,7-8,10-11,14,16H,5H2,1-2H3/t7-,8-,10+,11-,14-,15+/m0/s1
• InChI Key： AFCPPFFSVWTLEO-FWZWAETFSA-N
• SMILES： O1[C@H]2C([C@@H]3[C@H]4C=C[C@@H](C4=C(C)C)[C@@H]3C([C@@]12CO)=O)=O

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.9Ų